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Compound of Interest

Compound Name: Tetrasul-d4

cat. No.: B12409663

An In-Depth Technical Guide to Tetrasul-d4

Disclaimer: Direct experimental data for Tetrasul-d4 is limited. This guide is based on the
known properties of its non-deuterated counterpart, Tetrasul, and established scientific
principles for deuterated compounds. Assumptions regarding the location of deuterium atoms
and representative experimental protocols are clearly stated.

Introduction

Tetrasul-d4 is the deuterated form of Tetrasul, an organochlorine acaricide.[1][2] The "d4"
designation indicates that four hydrogen atoms in the molecule have been replaced by
deuterium atoms. This isotopic labeling makes Tetrasul-d4 an ideal internal standard for
guantitative analysis of Tetrasul in various matrices using mass spectrometry-based methods.
[3] Deuterated standards are crucial in analytical chemistry as they exhibit nearly identical
chemical and physical properties to the analyte but are distinguishable by their higher mass,
allowing for accurate correction of analyte loss during sample preparation and instrumental
analysis.[3][4]

This guide provides a comprehensive overview of the physical and chemical properties of
Tetrasul-d4, its proposed mechanism of action, and detailed, representative experimental
protocols for its synthesis and analysis. For the purposes of this guide, it is assumed that the
four deuterium atoms are located on the p-chlorophenyl ring, a common labeling pattern for
such internal standards.

Physical and Chemical Properties
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The physicochemical properties of Tetrasul-d4 are expected to be very similar to those of

Tetrasul, with the primary difference being its molecular weight.

Table 1: Physical and Chemical Properties of Tetrasul and Tetrasul-d4

Tetrasul-d4
Property Tetrasul . Source(s)
(Predicted)
Molecular Formula C12HeClsS C12H2D4ClsS
Molecular Weight 324.05 g/mol 328.07 g/mol
Light yellow to yellow Light yellow to yellow
Appearance , .
solid solid
] ] Expected to be similar
Melting Point 84-85 °C
to Tetrasul
- ) 408.1 £ 45.0 °C Expected to be similar
Boiling Point

(Predicted)

to Tetrasul

Water Solubility Low (0.03 mg/L)

Expected to be low

Log P (Octanol/Water)  High (hydrophobic)

Expected to be high

Soluble in chloroform,

Expected to have

Solubility slightly soluble in o N
. similar solubility
dichloromethane
CAS Number 2227-13-6 Not available

Mechanism of Action

Tetrasul functions as an acaricide by inhibiting oxidative phosphorylation. Oxidative

phosphorylation is the metabolic pathway in which cells use a series of protein complexes

embedded in the inner mitochondrial membrane to generate ATP, the main energy currency of

the cell. This process involves the transfer of electrons through an electron transport chain

(ETC), which creates a proton gradient that drives ATP synthase. By inhibiting this pathway,

Tetrasul disrupts the energy supply of the target organism, leading to its death. The precise
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binding site of Tetrasul within the electron transport chain is not specified in the available
literature, but the diagram below illustrates the general pathway and the concept of inhibition.

ATP Synthesis
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Electron Transporft Chain(Inner Mitochondrial Membrane)

Complex IIl
duct

Complex |
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Click to download full resolution via product page

Figure 1: Simplified diagram of the oxidative phosphorylation pathway and potential inhibition
by Tetrasul.

Experimental Protocols

The following protocols are representative and may require optimization for specific
applications and laboratory conditions.

Hypothetical Synthesis of Tetrasul-d4

The synthesis of Tetrasul-d4 would likely involve the coupling of a deuterated and a non-
deuterated precursor. A plausible route is the reaction of 4-chlorobenzenethiol-d4 with 1,2,4,5-

tetrachlorobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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